Butanoic acid, 3-oxo-, 2-mercaptoethyl ester

• CAS RN: 122279-99-6
• Molecular Formula: C6H10O3S
• Molecular Weight: 162.21 g/mol
• IUPAC Name: 2-sulfanylethyl 3-oxobutanoate
• InChI: InChI=1S/C6H10O3S/c1-5(7)4-6(8)9-2-3-10/h10H,2-4H2,1H3
• InChI Key: QXUCUVZHYIRQTP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)OCCS

Description

Butanoic acid, 3-oxo-, 2-mercaptoethyl ester is a useful research compound. Its molecular formula is C6H10O3S and its molecular weight is 162.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 300 ml. round bottom flask fitted with a thermometer, mechanical stirrer, Dean Stark trap and reflux condenser was placed 25.0g.(0.32 mole) of 2-mercaptoethanol. This was stirred and heated to 130° C.; 45.4g. (0.32 mole) of 2,2,6-trimethyl-1,3-dioxen-4-one (TKD) was added dropwise at a uniform rate over the period of one hour. Heating was continued for 1/2 hour; acetone distillate was collected in the Dean Stark trap. After distillate collection was completed, the mixture was distilled under vacuum and the portion boiling at 110°-115° C.(at 5 mm. Hg.) was collected to give a colorless liquid of mercaptoethylacetoacetate. The yield was about 90% based on starting material. The product was identified by NMR spectroscopy.